2-[5-[3,3-Dimethyl-1-(4-sulfobutyl)-1,3-dihydroindol-2-ylidene]penta-1,3-dienyl]-3,3-dimethyl-1-(4-s

• CAS RN: 120768-44-7
• Molecular Formula: C33H42N2NaO6S2
• Molecular Weight: 649.817
• IUPAC Name: 4-[2-[5-[3,3-dimethyl-1-(4-sulfobutyl)indol-2-ylidene]penta-1,3-dienyl]-3,3-dimethylindol-1-ium-1-yl]butane-1-sulfonate;sodium
• InChI: InChI=1S/C33H42N2O6S2.Na/c1-32(2)26-16-8-10-18-28(26)34(22-12-14-24-42(36,37)38)30(32)20-6-5-7-21-31-33(3,4)27-17-9-11-19-29(27)35(31)23-13-15-25-43(39,40)41;/h5-11,16-21H,12-15,22-25H2,1-4H3,(H-,36,37,38,39,40,41)
• InChI Key: RDTLJSWVWMXVBN-UHFFFAOYSA-N
• SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC=CC=C3C(C4=CC=CC=C4N3CCCCS(=O)(=O)O)(C)C)CCCCS(=O)(=O)[O-])C.[Na]

Description

The compound “2-[5-[3,3-Dimethyl-1-(4-sulfobutyl)-1,3-dihydroindol-2-ylidene]penta-1,3-dienyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H-indolium inner salt sodium salt” is a chemical compound with the molecular formula C33H41N2O6S2.Na. It is also known as 3,3,3’,3’-Tetramethyl-1,1’-bis(4-sulfobutyl)benzoindodicarbocyanine.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a large number of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 648.81. Other physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.